4-ethyl-N-(3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)benzenesulfonamide

• IUPAC Name: 4-ethyl-N-[3-(4-methoxyphenyl)-2-methyl-4-oxoquinazolin-6-yl]benzenesulfonamide
• InChI: InChI=1S/C24H23N3O4S/c1-4-17-5-12-21(13-6-17)32(29,30)26-18-7-14-23-22(15-18)24(28)27(16(2)25-23)19-8-10-20(31-3)11-9-19/h5-15,26H,4H2,1-3H3
• InChI Key: IWKKLMMDBWHNGZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)N=C(N(C3=O)C4=CC=C(C=C4)OC)C
• Molecular Formula: C24H23N3O4S
• Molecular Weight: 449.5 g/mol

Description

4-ethyl-N-(3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C24H23N3O4S and its molecular weight is 449.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization for Pharmacological Activities

Research on quinazoline derivatives, including compounds structurally related to 4-ethyl-N-(3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)benzenesulfonamide, has shown significant pharmacological potential. For instance, a study by Rahman et al. (2014) focused on synthesizing N-substituted-(4-oxo-2-substituted-phenylquinazolin-3-(4H)-yl), substituted benzene sulfonamide derivatives to explore their diuretic, antihypertensive, and anti-diabetic activities. The compounds exhibited promising results in pharmacological screenings, highlighting their potential as hybrid molecules for treating related disorders (Rahman et al., 2014).

Antimicrobial Activity

Another significant area of application is the development of antimicrobial agents. Habib et al. (2013) synthesized novel quinazolinone derivatives, including compounds with structural similarities to the subject chemical, and evaluated their antimicrobial activities. These studies revealed that such compounds could serve as potent antimicrobial agents, offering new avenues for treating infections (Habib et al., 2013).

Nonlinear Optical Properties

Compounds structurally related to this compound have also been studied for their potential in materials science, particularly in the development of nonlinear optical materials. Ruanwas et al. (2010) synthesized and characterized derivatives with substituted benzenesulfonate groups for their nonlinear optical properties. Such studies are crucial for advancing optical limiting applications and enhancing the development of optical materials (Ruanwas et al., 2010).